4-(5-Chloro-2-methylphenyl)-1-((4-(isopropoxy)phenyl)sulfonyl)piperazine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-4-(4-propan-2-yloxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C20H25ClN2O3S/c1-15(2)26-18-6-8-19(9-7-18)27(24,25)23-12-10-22(11-13-23)20-14-17(21)5-4-16(20)3/h4-9,14-15H,10-13H2,1-3H3
• InChI Key: YCFQOXYERIKTIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C20H25ClN2O3S
• DSSTOX Substance ID: DTXSID701141509
• Molecular Weight: 408.9 g/mol
• CAS RN: 1024523-02-1

Description

The compound "4-(5-Chloro-2-methylphenyl)-1-((4-(isopropoxy)phenyl)sulfonyl)piperazine" is a chemically synthesized molecule that appears to be related to a class of compounds with potential antipsychotic properties. These compounds have been studied for their affinity towards serotonin receptors, which are implicated in various psychiatric disorders .

Synthesis Analysis

The synthesis of related piperazine compounds involves the coupling of phenylpiperazine with arylsulfonamides to create a novel series of compounds with potential therapeutic applications. For instance, a compound with high affinity for 5-HT(2C) and 5-HT(6) receptors was synthesized by coupling naphthalene-2-sulfonic acid isopropyl with 4-methyl-piperazin-1-yl-phenyl-amide . Another related synthesis approach involves the reaction of benzenesulfonyl chloride with piperidine, followed by substitution reactions to create O-substituted derivatives .

Molecular Structure Analysis

The molecular structure of a similar compound, 4-phenyl-piperazine-1-sulfonamide, was determined using X-ray crystallography. The compound crystallized in a monoclinic system, and the crystal structure revealed layers of polar regions with hydrogen bonds and hydrophobic regions with π-π stacking interactions . This information is crucial for understanding the molecular interactions and stability of such compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically include coupling reactions and substitution reactions. For example, the synthesis of O-substituted derivatives of sulfonamides involves the substitution at the oxygen atom with different electrophiles in the presence of sodium hydride and dimethyl formamide . Additionally, the connection reaction of 1,3,4-thiadiazol with N-substituted piperazine leads to the formation of piperazine derivatives with potential antibacterial activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by their molecular structure and the functional groups present. The presence of the sulfonamide group is a common feature, which contributes to the compounds' bioactivity and solubility. The antibacterial activities of some piperazine derivatives have been investigated, indicating that certain substitutions on the piperazine ring can enhance their efficacy . The hemolytic and cytotoxic profiles of these compounds are also evaluated to ensure their safety as potential therapeutic agents .